![molecular formula C10H10F4N2 B7336742 2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine](/img/structure/B7336742.png)
2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine
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Overview
Description
2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyridine derivative that has been synthesized through various methods and has been found to exhibit interesting biological and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine is not fully understood. However, it has been found to interact with various biological targets such as receptors and enzymes, leading to its biological and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit interesting biochemical and physiological effects. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. It has also been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase and butyrylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine in lab experiments include its ease of synthesis, its potential applications in drug discovery and development, and its interesting biological and physiological effects. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine. These include the identification of its biological targets, the optimization of its pharmacological properties, and the synthesis of analogs with improved activity and selectivity. It can also be used as a building block for the synthesis of various compounds with potential applications in materials science. Further studies are needed to fully understand its potential applications in various fields.
In conclusion, this compound is a promising compound with potential applications in various fields. Its ease of synthesis, interesting biological and physiological effects, and potential applications in drug discovery and development make it a candidate for further studies. However, its potential toxicity and the need for further studies to fully understand its mechanism of action should be taken into consideration.
Synthesis Methods
2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine can be synthesized through various methods. One of the most commonly used methods is the reaction of 2-chloro-4-(trifluoromethyl)pyridine with (R)-3-fluoropyrrolidine in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) to yield the desired product.
Scientific Research Applications
2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. It has been found to exhibit interesting biological and physiological effects, making it a promising candidate for drug discovery and development. It has also been used as a building block in the synthesis of various compounds with potential applications in materials science.
Properties
IUPAC Name |
2-[(3R)-3-fluoropyrrolidin-1-yl]-4-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F4N2/c11-8-2-4-16(6-8)9-5-7(1-3-15-9)10(12,13)14/h1,3,5,8H,2,4,6H2/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIZXOZOOJHEEZ-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1F)C2=NC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]1F)C2=NC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F4N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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